Cas no 261350-47-4 (4,5,6,7-tetrahydro-2,1-benzoxazole-3-carboxylic acid)

4,5,6,7-tetrahydro-2,1-benzoxazole-3-carboxylic acid structure
261350-47-4 structure
Product Name:4,5,6,7-tetrahydro-2,1-benzoxazole-3-carboxylic acid
CAS No:261350-47-4
MF:C8H9NO3
MW:167.161962270737
MDL:MFCD10566736
CID:239265
PubChem ID:15880725
Update Time:2025-04-19

4,5,6,7-tetrahydro-2,1-benzoxazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 4,5,6,7-Tetrahydrobenzo[c]isoxazole-3-carboxylic acid
    • 2,1-Benzisoxazole-3-carboxylic acid, 4,5,6,7-tetrahydro-
    • 4,5,6,7-Tetrahydro-2,1-benzisoxazole-3-carboxylic acid
    • 4,5,6,7-tetrahydro-2,1-benzoxazole-3-carboxylic acid
    • 4,5,6,7-tetrahydro-2,1-benzisoxazole-3-carboxylic acid(SALTDATA: FREE)
    • DTXSID40579088
    • FT-0646082
    • H11065
    • SCHEMBL3590392
    • F2147-5458
    • AKOS005172466
    • Z1198275132
    • 4,5,6,7-tetrahydro-2,1-benzisoxazole-3-carboxylic acid, AldrichCPR
    • 261350-47-4
    • 2,1-Benzisoxazole-3-carboxylicacid, 4,5,6,7-tetrahydro-
    • BB 0304802
    • EN300-227393
    • MFCD10566736
    • AS-76472
    • CS-0073030
    • A818199
    • SY084926
    • 4, 5, 6, 7-tetrahydro-2, 1-benzoxazole-3-carboxylic acid
    • STK506114
    • MDL： MFCD10566736
    • Inchi： 1S/C8H9NO3/c10-8(11)7-5-3-1-2-4-6(5)9-12-7/h1-4H2,(H,10,11)
    • InChI Key： RZZGDFMRRLFKRP-UHFFFAOYSA-N
    • SMILES： O1C(C(=O)O)=C2C(CCCC2)=N1

Computed Properties

  • Exact Mass: 167.05800
  • Monoisotopic Mass: 167.058243149g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 195
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 63.3Ų

Experimental Properties

  • Density: 1.339
  • Boiling Point: 376.1 °C at 760 mmHg
  • Flash Point: 181.3 °C
  • PSA: 63.33000
  • LogP: 1.25160

4,5,6,7-tetrahydro-2,1-benzoxazole-3-carboxylic acid Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

4,5,6,7-tetrahydro-2,1-benzoxazole-3-carboxylic acid Pricemore >>

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abcr
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